(1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide

• Molecular Formula: C6H13NO4S2
• Molecular Weight: 227.3 g/mol
• IUPAC Name: (1,1-dioxothian-2-yl)methanesulfonamide
• InChI: InChI=1S/C6H13NO4S2/c7-13(10,11)5-6-3-1-2-4-12(6,8)9/h6H,1-5H2,(H2,7,10,11)
• InChI Key: VYDMSNWPBRQRAK-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)C(C1)CS(=O)(=O)N

Description

(1,1-Dioxo-1λ⁶-thian-2-yl)methanesulfonamide is a sulfonamide derivative featuring a six-membered thiane ring (C₅H₁₀S) in its 1,1-dioxide (sulfone) form. The methanesulfonamide group (-CH₂SO₂NH₂) is attached to the second carbon of the sulfone ring. This compound belongs to a class of organosulfur molecules characterized by their sulfonamide functionality and cyclic sulfone backbone, which confer unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide typically involves the reaction of thian derivatives with methanesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the sulfonamide group.

Industrial Production Methods

Industrial production of (1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product. The compound is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The sulfonamide group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often require catalysts or specific solvents to proceed efficiently.

Major Products Formed

The major products formed from these reactions include sulfone derivatives, amine derivatives, and various substituted compounds depending on the reagents and conditions used.

Scientific Research Applications

(1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide involves its interaction with molecular targets such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The thian ring structure may also play a role in the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Molecular Properties

The compound is compared below with sulfonamide derivatives differing in ring size, substituents, and electronic environments. Key physicochemical parameters are summarized in Table 1.

Table 1: Comparison of (1,1-Dioxo-1λ⁶-thian-2-yl)methanesulfonamide with Analogues

Compound Name	Ring Size	Molecular Formula	Molecular Weight	Key Features
Methanesulfonamide (MSAM)	Acyclic	CH₅NO₂S	95.12 g/mol	Simple aliphatic sulfonamide
Benzenesulfonamide (BSAM)	Acyclic	C₆H₇NO₂S	157.19 g/mol	Aromatic sulfonamide
(1,1-Dioxo-1λ⁶-thietan-3-yl)methanesulfonyl chloride	4-membered	C₄H₇ClO₄S₂	218.68 g/mol	Tetrahydrothiophene sulfone derivative
(1,1-Dioxo-1λ⁶-thiolan-3-yl)methanesulfonyl chloride	5-membered	C₅H₉ClO₄S₂	232.71 g/mol	Thiolane-based sulfone chloride
N-[(1,1-Dioxo-2,3-dihydro-1λ⁶,2-benzothiazol-6-yl)methyl]methanesulfonamide	Bicyclic	C₉H₁₂N₂O₄S₂	276.34 g/mol	Fused benzisothiazole system
(Target Compound) (1,1-Dioxo-1λ⁶-thian-2-yl)methanesulfonamide	6-membered	C₆H₁₁NO₄S₂	~249.31 g/mol*	Hexamethylene sulfone backbone

*Estimated based on structural similarity to analogues.

Key Comparative Analysis

• Ring Size and Conformational Effects : The six-membered thiane ring in the target compound provides greater conformational flexibility compared to smaller rings (e.g., thietan or thiolan derivatives). This may enhance solubility and reduce steric hindrance in binding interactions relative to rigid bicyclic systems like the benzisothiazol derivative .
• Electronic Properties: The electron-withdrawing sulfone group increases the acidity of the sulfonamide proton (NH).
• Synthetic Accessibility : Sulfonyl chlorides (e.g., thiolan- and thietan-based derivatives in ) are common precursors for sulfonamides. The target compound’s synthesis likely involves analogous steps, such as nucleophilic substitution of a sulfonyl chloride intermediate with ammonia or amines. However, the larger ring size may necessitate optimized reaction conditions to avoid ring strain.
• Biological Relevance : Sulfonamides with aromatic substituents (e.g., BSAM) or fused heterocycles (e.g., benzisothiazol derivative ) exhibit enhanced biological activity due to improved hydrophobic interactions. The target compound’s aliphatic sulfone backbone may favor solubility but reduce target affinity compared to aromatic analogues.

Biological Activity

(1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide is a compound of interest due to its potential biological activities, particularly in the realms of antimicrobial and anticancer properties. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound is characterized by a thian structure, featuring a dioxo group and a methanesulfonamide moiety. Its molecular formula is C₅H₇NO₄S₂, with a molecular weight of 195.25 g/mol. The presence of the sulfonamide group is significant for its biological interactions.

Antimicrobial Properties

Research indicates that (1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide exhibits notable antimicrobial activity. A study highlighted its effectiveness against various bacterial strains, demonstrating significant inhibition zones in disc diffusion assays. The Minimum Inhibitory Concentration (MIC) values were determined for several pathogens, as shown in Table 1.

Pathogen	MIC (µg/mL)	Activity
Staphylococcus aureus	32	Moderate
Escherichia coli	64	Moderate
Pseudomonas aeruginosa	16	Strong
Candida albicans	32	Moderate

This data suggests that the compound may serve as a potential therapeutic agent against resistant strains of bacteria and fungi.

Anticancer Activity

In vitro studies have shown that (1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide has cytotoxic effects on various cancer cell lines. Notably, it demonstrated selective toxicity towards breast cancer cells (MCF-7) with an IC50 value of 15 µM, while showing lower toxicity to normal fibroblast cells (WI-38) with an IC50 value exceeding 100 µM. This selectivity is crucial for developing targeted cancer therapies.

The mechanism by which (1,1-Dioxo-1lambda6-thian-2-yl)methanesulfonamide exerts its biological effects appears to involve the inhibition of key metabolic pathways in microorganisms and cancer cells. Specifically, it may interfere with folate synthesis in bacteria and disrupt cellular proliferation in cancer cells through apoptosis induction.

Case Studies

A recent clinical study investigated the efficacy of this compound in combination with standard antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). The study found that co-administration enhanced the antibacterial effect significantly compared to antibiotics alone, suggesting synergistic properties.